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Compound of Interest

Compound Name: 2,3-Dihydro-2-methylbenzofuran

Cat. No.: B049830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dihydro-2-methylbenzofuran,

a heterocyclic compound of significant interest in medicinal chemistry and materials science.

This document details its formal nomenclature, physicochemical properties, spectroscopic data,

and relevant synthetic protocols. Furthermore, it explores the role of the 2,3-dihydrobenzofuran

scaffold in drug development, particularly as an inhibitor in key biological pathways.

IUPAC Nomenclature and Chemical Identity
The formal International Union of Pure and Applied Chemistry (IUPAC) name for the compound

is 2-methyl-2,3-dihydro-1-benzofuran.[1] It is also commonly referred to as 2,3-Dihydro-2-
methylbenzofuran or by its synonym, 2-Methylcoumaran.[1]

The structure consists of a benzene ring fused to a five-membered dihydrofuran ring, with a

methyl group substituted at the 2-position of the heterocyclic ring.

Chemical structure of 2,3-Dihydro-2-methylbenzofuran.

Physicochemical and Spectroscopic Data
The key properties of 2,3-Dihydro-2-methylbenzofuran are summarized in the tables below.

This data is essential for its identification, handling, and use in experimental settings.
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Physical and Chemical Properties
Property Value Reference

CAS Number 1746-11-8 [1]

Molecular Formula C₉H₁₀O [1]

Molecular Weight 134.18 g/mol

Appearance Colorless to almost clear liquid

Density 1.03 g/cm³

Boiling Point 198 °C

Refractive Index n20D 1.53

Spectroscopic Data
While comprehensive spectral data is available in databases such as SpectraBase,

representative NMR chemical shifts are provided below.[1]

Nucleus Chemical Shift (δ) ppm Multiplicity

¹H NMR

Aromatic Protons 6.7 - 7.2 Multiplet

CH (Position 2) ~4.9 Multiplet

CH₂ (Position 3) 2.8 - 3.4 Multiplet

CH₃ (at Position 2) ~1.5 Doublet

¹³C NMR

Aromatic C 109 - 160

C-O (Position 2) ~82

CH₂ (Position 3) ~35

CH₃ ~21
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Note: Exact chemical shifts and coupling constants can vary depending on the solvent and

instrument used.

Synthesis Protocols
The synthesis of 2,3-dihydrobenzofurans is a well-explored area of organic chemistry. A

common and effective method for the preparation of 2,3-Dihydro-2-methylbenzofuran is the

acid-catalyzed cyclization of 2-allylphenol. This process typically involves a Claisen

rearrangement of an allyl phenyl ether intermediate.

General Experimental Protocol: Acid-Catalyzed
Cyclization of 2-Allylphenol
This protocol outlines a general procedure for the synthesis of 2,3-Dihydro-2-
methylbenzofuran from 2-allylphenol.

Materials:

2-Allylphenol

Polyphosphoric acid (PPA) or another suitable Brønsted acid

Dimethylformamide (DMF) or other suitable high-boiling solvent

Diethyl ether or other suitable extraction solvent

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-allylphenol in dimethylformamide.
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Acid Addition: While stirring, add polyphosphoric acid to the solution. The reaction mixture is

then heated to an elevated temperature (e.g., 100-150 °C) and maintained for several hours.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: After completion, the reaction mixture is cooled to room temperature and quenched

by the slow addition of water. The aqueous layer is extracted multiple times with diethyl

ether.

Purification: The combined organic extracts are washed with saturated sodium bicarbonate

solution and brine, then dried over anhydrous magnesium sulfate. The solvent is removed

under reduced pressure.

Isolation: The crude product is purified by silica gel column chromatography to yield pure 2,3-
Dihydro-2-methylbenzofuran.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b049830?utm_src=pdf-body
https://www.benchchem.com/product/b049830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 2-Allylphenol
in DMF

Add Polyphosphoric Acid
and Heat

Monitor Reaction
(TLC/GC-MS)

Quench with Water
and Extract with Ether

Wash, Dry, and
Evaporate Solvent

Purify by Column
Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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